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Compound of Interest

Compound Name: 3-Isoxazolamine, 5-butyl-

CAS No.: 119409-98-2

Cat. No.: B6603837

Get Quote

Executive Summary & Chemical Profile
3-Isoxazolamine, 5-butyl- (CAS: 119409-98-2) is a highly reactive heterocyclic building block

utilized extensively in medicinal chemistry and drug development. Featuring a primary amine

conjugated to an isoxazole ring, this compound presents specific handling challenges. Because

a universally standardized Safety Data Sheet (SDS) for this exact alkyl isomer is not always

available, our operational protocols are rigorously established through structural read-across

from its direct, well-characterized analogs: 3-Amino-5-tert-butylisoxazole [1] and 3-Amino-5-

methylisoxazole [2].

These analogs share identical functional groups and exhibit a consistent hazard profile:

Skin Irritation (Category 2, H315)

Eye Irritation (Category 2, H319)

Specific Target Organ Toxicity - Single Exposure (STOT SE 3, H335)
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Mechanistic Hazard Insight: The primary hazard arises from the basicity and nucleophilicity of

the free amine, which can disrupt lipid bilayers in the skin and cause severe irritation to the

respiratory mucosa if inhaled as a fine crystalline dust.

Personal Protective Equipment (PPE) Matrix
Selecting the correct PPE requires understanding the chemical compatibility and physical state

of the compound. The following matrix outlines the required PPE and the causality behind each

choice.
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PPE Category Specification
Mechanistic Rationale &
Causality

Hand Protection
Nitrile Gloves (EN 374 / ASTM

F739)

Nitrile provides robust

chemical resistance against

primary amines and the

organic solvents (e.g., DCM,

DMF) typically used to dissolve

them. Latex is highly

permeable to these organics

and must be strictly avoided.

Eye Protection
Safety Goggles with Side

Shields (EN 166)

The compound is a crystalline

solid. Fine dust can cause

mechanical corneal abrasion

and severe chemical irritation

upon contact with ocular

mucosa. Standard safety

glasses are insufficient against

airborne dust.

Respiratory
N95 or FFP3 Particulate

Respirator

Mitigates the risk of inhaling

aerosolized crystalline dust,

which directly targets the

respiratory tract (STOT SE 3)

and can cause acute systemic

toxicity [3].

Body Protection
Flame-Resistant (FR) Lab

Coat

Protects against accidental

dermal exposure and

secondary hazards when the

compound is handled

alongside flammable synthesis

solvents.

Operational Workflow: Safe Weighing and Transfer
Handling dry, crystalline amine powders requires meticulous technique to prevent electrostatic

dispersion and inhalation exposure.
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Pre-Entry
Hood Check

1. Lab Coat
(Impervious)

2. N95/FFP3
Respirator

3. Safety Goggles
(EN 166)

4. Nitrile Gloves
(EN 374)

Ready for
Handling
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Sequential PPE donning workflow for handling 3-Isoxazolamine, 5-butyl- safely.

Step-by-Step Methodology
Pre-Operational Verification: Ensure the chemical fume hood is operational with a face

velocity of 80-100 feet per minute (fpm). This creates a negative pressure environment that

captures any aerosolized amine dust before it reaches your breathing zone.

PPE Donning & Integrity Check: Follow the sequential donning workflow above.

Self-Validation System: Perform the "inflation test" on your nitrile gloves before donning to

check for micro-tears. Perform a positive/negative pressure seal check on your respirator.

Anti-Static Weighing: Place an anti-static weigh boat on the analytical balance.

Self-Validation System: Hold the back of your gloved hand near the weigh boat. If the

powder visibly shifts or jumps, static charge is present. Apply an ionizing bar before

proceeding.

Solubilization and Transfer: Do not pour the dry powder directly into a reaction vessel, as this

generates a dust plume. Instead, rinse the weigh boat with your reaction solvent (e.g.,

DMSO or methanol) and transfer the solubilized amine via a glass pipette.

Doffing: Remove gloves using the "beak method" (pinching the exterior of the glove at the

wrist and pulling it inside out) to ensure the contaminated exterior never touches bare skin.

Spill Response and Decontamination Protocol
A spill of a solid amine compound requires immediate, calculated action. The greatest risk

during a solid spill is the aerosolization of the powder.
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Solid Spill Detected

Assess Spill Size

Small (<50g)
Inside Hood

Large (>50g)
Outside Hood

Wet-Wipe Technique
(No Dry Sweeping)

Evacuate Area &
Call EHS

Surface Decon
(Soap & Water)

Hazardous Waste
Segregation
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Decision tree and procedural workflow for responding to solid chemical spills.

Step-by-Step Methodology
Isolate and Assess: Determine if the spill is manageable (<50g, inside the hood) or requires

Environmental Health and Safety (EHS) intervention (outside the hood or >50g).
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The Wet-Wipe Technique:Never dry-sweep a solid amine spill. Dry sweeping aerosolizes the

particles, transforming a localized surface contamination into an airborne inhalation hazard.

Instead, dampen a highly absorbent paper towel with water or a mild solvent (like 10%

ethanol/water) and gently wipe the powder inward.

Surface Decontamination: Wash the affected area with warm water and a laboratory-grade

detergent. The amphiphilic nature of the detergent will effectively solubilize any residual

amine traces.

Waste Segregation: Place all contaminated wipes into a sealed, clearly labeled solid

hazardous waste container.

Waste Management and Disposal Plan
Proper disposal prevents environmental contamination and dangerous cross-reactivity in waste

streams.

Solid Waste: Contaminated PPE, weigh boats, and spill cleanup materials must be collected

in a rigid, leak-proof container lined with a polyethylene bag. Label strictly as "Hazardous

Solid Waste - Toxic/Irritant (Isoxazolamine derivatives)."

Liquid Waste: If the compound is dissolved in a solvent, segregate the waste stream based

on the solvent type (Halogenated vs. Non-Halogenated).

Critical Warning: Do not mix amine-containing waste with acidic waste streams, as the

basic amine can undergo violent, exothermic acid-base reactions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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